Cas no 2098031-56-0 (3-Azido-1-((5-chlorothiophen-2-yl)methyl)azetidine)

• Product Name: 3-Azido-1-((5-chlorothiophen-2-yl)methyl)azetidine
• CAS No: 2098031-56-0
• CID: 4775398
• Update Time: 2025-08-05

3-Azido-1-((5-chlorothiophen-2-yl)methyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-Azido-1-((5-chlorothiophen-2-yl)methyl)azetidine

Additional information on 3-Azido-1-((5-chlorothiophen-2-yl)methyl)azetidine

Introduction to 3-Azido-1-((5-chlorothiophen-2-yl)methyl)azetidine (CAS No. 2098031-56-0)

3-Azido-1-((5-chlorothiophen-2-yl)methyl)azetidine, with the CAS number 2098031-56-0, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an azetidine ring, an azide group, and a 5-chlorothiophenyl moiety. These structural elements contribute to its potential applications in various biological and medicinal contexts.

The azetidine ring, a four-membered cyclic amine, is known for its high reactivity and conformational flexibility, making it a valuable scaffold in the design of bioactive molecules. The presence of the azide group, a versatile functional group, allows for various chemical transformations through click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction is widely used in bioconjugation and drug delivery systems due to its high efficiency and biocompatibility.

The 5-chlorothiophenyl moiety adds further complexity and functionality to the molecule. Thiophene derivatives are well-known for their biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The chloro substitution on the thiophene ring can influence the compound's electronic properties and lipophilicity, which are crucial factors in determining its pharmacological profile.

Recent studies have explored the potential of 3-Azido-1-((5-chlorothiophen-2-yl)methyl)azetidine in various therapeutic areas. One notable application is in the development of novel antiviral agents. Research has shown that compounds with similar structural motifs exhibit potent antiviral activity against a range of viruses, including influenza and HIV. The azide group can be selectively converted to other functional groups, such as amines or carboxylic acids, through bioorthogonal reactions, allowing for the fine-tuning of the compound's properties.

In addition to antiviral applications, 3-Azido-1-((5-chlorothiophen-2-yl)methyl)azetidine has been investigated for its potential as a lead compound in cancer therapy. Preclinical studies have demonstrated that this compound can inhibit key enzymes involved in cancer cell proliferation and survival. For instance, it has been shown to selectively target and inhibit protein kinases, which are often dysregulated in cancer cells. This selective inhibition can lead to reduced tumor growth and improved therapeutic outcomes.

The use of 3-Azido-1-((5-chlorothiophen-2-yl)methyl)azetidine in drug discovery is further supported by its favorable pharmacokinetic properties. Its small molecular size and lipophilicity facilitate cellular uptake and distribution, while its stability under physiological conditions ensures sustained activity. These properties make it an attractive candidate for both oral and parenteral administration.

In conclusion, 3-Azido-1-((5-chlorothiophen-2-yl)methyl)azetidine (CAS No. 2098031-56-0) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile functional groups offer significant opportunities for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its biological activities and potential clinical applications.